1-(1-methoxyethyl)cyclopropan-1-amine hydrochloride
Overview
Description
1-(1-Methoxyethyl)cyclopropan-1-amine hydrochloride, also known as CP-640186, is a synthetic compound used in scientific research as a tool to study the pharmacological effects of G protein-coupled receptor (GPCR) agonists and antagonists. CP-640186 is a partial agonist for the metabotropic glutamate receptor 5 (mGlu5) and a full agonist for the mGlu2 receptor. CP-640186 has been found to have a variety of biochemical and physiological effects, and is currently being studied for its potential therapeutic applications in the treatment of neurological and psychiatric disorders.
Mechanism of Action
1-(1-methoxyethyl)cyclopropan-1-amine hydrochloride acts as an agonist for the mGlu2 and mGlu5 receptors. When bound to these receptors, this compound activates the G-protein coupled receptor signaling cascade, which results in the release of intracellular second messengers such as calcium, cAMP, and IP3. These second messengers then activate downstream signaling pathways, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including the activation of intracellular signaling pathways, the modulation of neurotransmitter release, the inhibition of voltage-gated calcium channels, and the activation of the cyclic AMP pathway. This compound has also been found to have neuroprotective effects, as well as antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(1-methoxyethyl)cyclopropan-1-amine hydrochloride in lab experiments is its ability to selectively activate the mGlu2 and mGlu5 receptors. This allows researchers to study the pharmacological effects of GPCR agonists and antagonists without the interference of other GPCR receptors. However, this compound has a relatively short half-life, which can limit its utility in certain experiments.
Future Directions
The potential therapeutic applications of 1-(1-methoxyethyl)cyclopropan-1-amine hydrochloride are currently being explored in clinical trials for the treatment of neurological and psychiatric disorders. Additionally, this compound is being studied for its potential to modulate the release of neurotransmitters and to protect neurons from damage. Additionally, this compound is being studied for its potential to treat pain, addiction, and other neurological and psychiatric disorders. Finally, this compound is being investigated for its potential to be used as a tool to study the pharmacology of GPCR agonists and antagonists.
Synthesis Methods
1-(1-methoxyethyl)cyclopropan-1-amine hydrochloride is synthesized using a three-step synthesis process. The first step involves the reaction of cyclopropylmethylamine with 1-methoxyethylamine hydrochloride. This reaction produces this compound, which is then reacted with ethyl chloroformate to produce the desired compound, this compound.
Scientific Research Applications
1-(1-methoxyethyl)cyclopropan-1-amine hydrochloride has been used in scientific research as an agonist for the mGlu2 and mGlu5 receptors. It has been used to study the pharmacological effects of GPCR agonists and antagonists, as well as to study the biochemical and physiological effects of GPCR activation. This compound has also been used to study the therapeutic potential of mGlu2 and mGlu5 receptor agonists in the treatment of neurological and psychiatric disorders.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-methoxyethyl)cyclopropan-1-amine hydrochloride involves the reaction of cyclopropanecarboxylic acid with 1-methoxyethanol to form 1-(1-methoxyethyl)cyclopropanecarboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with ammonia to form the desired product, which is subsequently converted to the hydrochloride salt.", "Starting Materials": [ "Cyclopropanecarboxylic acid", "1-Methoxyethanol", "Thionyl chloride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropanecarboxylic acid is reacted with 1-methoxyethanol in the presence of a catalyst such as sulfuric acid to form 1-(1-methoxyethyl)cyclopropanecarboxylic acid.", "Step 2: The resulting carboxylic acid is converted to the corresponding acid chloride using thionyl chloride.", "Step 3: The acid chloride is then reacted with ammonia in the presence of a base such as triethylamine to form 1-(1-methoxyethyl)cyclopropan-1-amine.", "Step 4: The amine product is then converted to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
| 2703782-34-5 | |
Molecular Formula |
C6H14ClNO |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
